Cas no 862809-98-1 (3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 862809-98-1
• MF: C₁₆H₁₄N₄O₄
• MW: 326.30676317215
• CID: 5958805
• PubChem ID: 4245857
• Update Time: 2025-06-15

3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3,4-dimethoxy-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 3,4-dimethoxy-N-[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]-
• AB00669181-01
• VU0488559-1
• AKOS024586798
• F0608-1105
• 3,4-dimethoxy-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzamide
• 3,4-dimethoxy-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]benzamide
• 862809-98-1

• Inchi： 1S/C16H14N4O4/c1-22-12-4-3-11(9-13(12)23-2)14(21)18-16-20-19-15(24-16)10-5-7-17-8-6-10/h3-9H,1-2H3,(H,18,20,21)
• InChI Key： YLTFDDFLKAXBJN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=CN=CC=2)O1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 326.10150494g/mol
• Monoisotopic Mass: 326.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 862809-98-1)

The compound 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 862809-98-1) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This oxadiazole derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing interesting properties that warrant further investigation.

Structural analysis of this compound shows that it combines a benzamide moiety with a 1,3,4-oxadiazole ring system substituted with a pyridinyl group. This molecular architecture is particularly interesting as it incorporates multiple pharmacophores known to interact with various biological targets. The dimethoxy substitutions on the benzamide portion are believed to influence the compound's pharmacokinetic properties, including its solubility and membrane permeability.

Recent pharmacological studies have demonstrated that 862809-98-1 exhibits significant inhibitory activity against several kinase targets implicated in cancer progression. In particular, preliminary in vitro assays have shown promising results against receptor tyrosine kinases involved in angiogenesis and tumor growth. The compound's mechanism of action appears to involve competitive inhibition at the ATP-binding site, though detailed structural biology studies are still ongoing to elucidate the exact binding mode.

Synthetic optimization efforts have yielded several analogs with improved potency and selectivity profiles. Structure-activity relationship (SAR) studies have identified key modifications that enhance target engagement while reducing off-target effects. These findings have important implications for the development of next-generation kinase inhibitors with improved therapeutic windows.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that 3,4-dimethoxy-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylbenzamide possesses favorable pharmacokinetic properties, including reasonable metabolic stability and acceptable oral bioavailability in animal models. However, further optimization may be required to address certain formulation challenges related to its physicochemical properties.

The current research landscape suggests that this compound may have applications beyond oncology. Recent screening efforts have identified potential activity against inflammatory targets, opening new avenues for investigation in autoimmune diseases. Additionally, computational docking studies predict possible interactions with neurological targets, though experimental validation of these predictions is still required.

As research progresses, several pharmaceutical companies have expressed interest in developing 862809-98-1 or its derivatives as clinical candidates. The compound's patent landscape is becoming increasingly competitive, with multiple filings covering various aspects of its chemistry and therapeutic applications. This commercial interest underscores the compound's potential value in the pharmaceutical market.

Future research directions are likely to focus on expanding the understanding of this compound's polypharmacology, optimizing its drug-like properties, and exploring combination therapies. The coming years should see more detailed preclinical characterization, potentially leading to IND-enabling studies if the current promising results hold in more comprehensive evaluations.